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Compound of Interest

Compound Name: 3-Aminothietane-3-carboxylic acid

Cat. No.: B140804 Get Quote

Technical Guide: 3-Aminothietane-3-carboxylic
Acid
For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
CAS Number: 138650-26-7[1]

Molecular Formula: C₄H₇NO₂S[1][2]

This document serves as a technical guide to 3-Aminothietane-3-carboxylic acid,

consolidating available data on its chemical properties and structural characteristics. Due to the

limited extent of published research specifically on this molecule, this guide also provides

generalized experimental workflows relevant to the characterization of novel amino acids.

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-Aminothietane-3-
carboxylic acid, compiled from publicly available data.
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Property Value Source

Molecular Weight 133.17 g/mol [1]

Purity ≥98% [1]

Topological Polar Surface Area

(TPSA)
63.32 Å² [1]

LogP -0.4847 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 2 [1]

Rotatable Bonds 1 [1]

Structural and Conformational Insights
While detailed biological studies on 3-Aminothietane-3-carboxylic acid are not extensively

available in peer-reviewed literature, theoretical and spectroscopic conformational studies of its

dipeptide derivatives have been conducted. These studies indicate that 3-Aminothietane-3-
carboxylic acid (referred to as Attc in the literature), a four-membered ring thioether analogue

of S-methylcysteine, can adopt an extended C5 conformation. This conformation is stabilized

by an inter-residue NH···S interaction. In the context of a capped dipeptide, Cbz–(Attc)₂–NHMe,

successive C5-C6γ motifs were observed, leading to a fully extended 2.0₅-helix conformation in

the gas phase. In solution, this extended conformation is in competition with a C10

conformation.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis or biological evaluation of 3-
Aminothietane-3-carboxylic acid are not readily available in the public domain. However, a

general workflow for the synthesis and characterization of a novel amino acid like 3-
Aminothietane-3-carboxylic acid is presented below. This workflow represents a standard

approach in medicinal chemistry and drug discovery.

Caption: Generalized workflow for the synthesis and evaluation of a novel amino acid.
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Signaling Pathways
Currently, there is no published research that implicates 3-Aminothietane-3-carboxylic acid
in any specific biological or signaling pathways. Further investigation would be required to

determine its molecular targets and mechanism of action.

Logical Relationships in Drug Discovery
The development of a novel amino acid like 3-Aminothietane-3-carboxylic acid for

therapeutic purposes would follow a logical progression from initial synthesis to preclinical

evaluation. The following diagram illustrates this general relationship.
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Caption: A simplified logical flow for the development of a novel amino acid therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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